(2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone

• Molecular Formula: C13H9N3O2
• Molecular Weight: 239.23 g/mol
• IUPAC Name: (2-hydroxyphenyl)-pyrazolo[1,5-a]pyrimidin-6-ylmethanone
• InChI: InChI=1S/C13H9N3O2/c17-11-4-2-1-3-10(11)13(18)9-7-14-12-5-6-15-16(12)8-9/h1-8,17H
• InChI Key: GGVOGQDBMRPFDO-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)C2=CN3C(=CC=N3)N=C2)O

Description

(2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone, also known as HPMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound belongs to the pyrazolopyrimidine family and has been synthesized using various methods. In

Scientific Research Applications

(2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone has been extensively studied for its potential applications in drug development. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral activities. In one study, (2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone was found to inhibit the growth of breast cancer cells by inducing apoptosis. In another study, (2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone was found to inhibit the replication of the hepatitis C virus. These findings suggest that (2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone has potential as a therapeutic agent for the treatment of cancer and viral infections.

Mechanism of Action

The mechanism of action of (2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone is not fully understood. However, it has been proposed that (2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells and viruses. It has also been suggested that (2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone induces apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects:
(2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone has been shown to have several biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. (2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone has also been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis. In addition, (2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone has been shown to inhibit the replication of the hepatitis C virus.

Advantages and Limitations for Lab Experiments

One of the advantages of using (2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone in lab experiments is its potential as a therapeutic agent for the treatment of cancer and viral infections. Another advantage is its ability to inhibit the activity of certain enzymes involved in the inflammatory response. However, there are also limitations to using (2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone in lab experiments. For example, the mechanism of action of (2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone is not fully understood, which makes it difficult to design experiments to study its effects. In addition, the synthesis of (2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone can be challenging and time-consuming.

Future Directions

There are several future directions for research on (2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone. One area of research could focus on elucidating the mechanism of action of (2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone. This could involve studying the effects of (2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone on various signaling pathways and enzymes. Another area of research could focus on developing more efficient methods for synthesizing (2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone. This could involve exploring alternative reaction conditions and catalysts. Finally, future research could focus on developing (2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone derivatives with improved pharmacological properties, such as increased potency and selectivity.

Synthesis Methods

Several methods have been reported in the literature for the synthesis of (2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone. One of the most commonly used methods involves the reaction of 2-hydroxybenzaldehyde with 6-amino-1,3-dimethyluracil in the presence of acetic acid. The resulting product is then treated with hydrazine hydrate and acetic anhydride to yield (2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone. Another method involves the reaction of 2-hydroxybenzaldehyde with 6-amino-1,3-dimethyluracil in the presence of sodium hydroxide and ethanol. The product is then treated with hydrazine hydrate and acetic anhydride to yield (2-Hydroxyphenyl)(pyrazolo[1,5-a]pyrimidin-6-yl)methanone.